3,4-dichloro-N-phenylbenzamide
Overview
Description
Scientific Research Applications
Synthesis and Structural Analysis
Intramolecular Oxidative Coupling for Spirooxindoles Synthesis : Yu et al. (2011) described the use of phenyliodine(III) bis(trifluoroacetate) for the intramolecular oxidative coupling of substituted 4-hydroxyphenyl-N-phenylbenzamides, facilitating the synthesis of spirooxindoles (Yu et al., 2011).
Antiviral Activity and Synthesis of N-Phenylbenzamide Derivatives : Mirallai et al. (2013) synthesized 2-amino-N'-arylbenzamidines and converted them to 3-aryl-4-imino-3,4-dihydroquinazoline-2-carbonitriles, showing potential for antiviral drug development (Mirallai et al., 2013).
Crystal Structure and Antitumor Activity : He et al. (2014) synthesized and characterized 4-chloro-N-(2-(2-nitrophenyl)acetoxy)-N-phenylbenzamide, investigating its structure-property relationship and antitumor activity (He et al., 2014).
Biological Applications
Mitochondrial Permeability Transition Pore Inhibitors : Roy et al. (2016) focused on N-phenylbenzamides as inhibitors of the mitochondrial permeability transition pore, identifying compounds with potential therapeutic relevance (Roy et al., 2016).
Antiviral Properties : Bourass et al. (2016) developed 3D-QSAR models to predict the antiviral activities of N-phenylbenzamide and N-phenylacetophenone compounds, contributing to anti-EV 71 drug development (Bourass et al., 2016).
- ancer Agents**: Malik et al. (2022) described the synthesis of imidazole-based N-phenylbenzamide derivatives and their potential as anticancer agents, providing computational insights into their interactions with target proteins (Malik et al., 2022).
Enterovirus 71 Inhibitors : Ji et al. (2013) synthesized novel N-phenylbenzamide derivatives and assessed their activities against Enterovirus 71, identifying compounds with promising anti-EV 71 activities (Ji et al., 2013).
Potential Anti-HBV Agent : Cui et al. (2020) synthesized N-(4-chlorophenyl)-4-methoxy-3-(methylamino) benzamide and evaluated its anti-HBV activity, showing promising results in vitro and in vivo (Cui et al., 2020).
Additional Research Areas
Antimicrobial Studies : Lahtinen et al. (2014) synthesized N-substituted sulfanilamide derivatives, including N-phenylbenzamides, and evaluated their antimicrobial activities (Lahtinen et al., 2014).
Antifungal Activity : Wen-liang (2011) synthesized 2-chloro-N-phenylbenzamide and assessed its antifungal activity against Rhizoctonia solani and Sclerotinia sclerotiorum (Wen-liang, 2011).
Antitumor Activity in Glioma Cells : Lin et al. (2016) explored the antitumor function of phenoxybenzamine hydrochloride in glioma, demonstrating its inhibitory effects on proliferation, migration, invasion, and tumorigenesis of glioma cells (Lin et al., 2016).
Molecular Rectifiers Design : Ding et al. (2015) conducted a computational search of molecular frameworks for intrinsic rectification of electron transport, identifying N-phenylbenzamide as a promising framework (Ding et al., 2015).
Gas-Phase Smiles Rearrangement Reactions : Li et al. (2015) studied gas-phase Smiles rearrangement reactions of deprotonated N-phenylbenzamides using electrospray ionization tandem mass spectrometry (Li et al., 2015).
Properties
IUPAC Name |
3,4-dichloro-N-phenylbenzamide | |
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InChI |
InChI=1S/C13H9Cl2NO/c14-11-7-6-9(8-12(11)15)13(17)16-10-4-2-1-3-5-10/h1-8H,(H,16,17) | |
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InChI Key |
CPHJNUHQNATEEF-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)Cl)Cl | |
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Molecular Formula |
C13H9Cl2NO | |
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DSSTOX Substance ID |
DTXSID70966886 | |
Record name | 3,4-Dichloro-N-phenylbenzene-1-carboximidic acid | |
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Molecular Weight |
266.12 g/mol | |
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CAS No. |
5246-12-8 | |
Record name | 3,4-Dichloro-N-phenylbenzene-1-carboximidic acid | |
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